![molecular formula C17H11NO4 B2884441 2-(((1,3-Dioxoindan-2-ylidene)methyl)amino)benzoic acid CAS No. 1023505-31-8](/img/structure/B2884441.png)
2-(((1,3-Dioxoindan-2-ylidene)methyl)amino)benzoic acid
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Description
Scientific Research Applications
Fluorescence Probes for Reactive Oxygen Species Detection
One notable application of related compounds involves the development of novel fluorescence probes for selectively detecting highly reactive oxygen species (hROS), such as hydroxyl radical (⋅OH) and hypochlorite (−OCl), which play crucial roles in biological and chemical processes. These probes, by virtue of their selective reactivity, enable the differentiation and visualization of specific reactive species in complex biological environments, thereby contributing significantly to the understanding of oxidative stress and its implications in various diseases and biological functions (Setsukinai et al., 2003).
Synthesis and Characterization of Organic Compounds
Research has also focused on the synthesis and characterization of organic compounds, including the development of compounds with enhanced emission properties and the study of their aggregation behavior. These compounds, which include derivatives of 1,8-naphthalimide, exhibit luminescence in both solution and solid states, with potential applications in materials science for the development of new luminescent materials (Srivastava et al., 2017).
Antimicrobial Activities
Further research has elucidated the antimicrobial potential of compounds structurally related to "2-(((1,3-Dioxoindan-2-ylidene)methyl)amino)benzoic acid," showcasing their effectiveness against a variety of microbial pathogens. This includes the exploration of novel imidazole analogs with significant bioactivity, highlighting the potential for developing new antimicrobial agents (Dahiya, 2008).
Corrosion Inhibition
Amino acid compounds, including derivatives closely related to the chemical , have been evaluated as corrosion inhibitors for steel in acidic solutions. These studies contribute to the development of eco-friendly corrosion inhibitors, emphasizing the importance of organic compounds in industrial applications (Yadav et al., 2015).
Properties
IUPAC Name |
2-[(1-hydroxy-3-oxoinden-2-yl)methylideneamino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11NO4/c19-15-10-5-1-2-6-11(10)16(20)13(15)9-18-14-8-4-3-7-12(14)17(21)22/h1-9,19H,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYBFXTGQRGAHEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(C2=O)C=NC3=CC=CC=C3C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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